![molecular formula C16H15NO3 B3021063 Ethyl 4-benzamidobenzoate CAS No. 736-40-3](/img/structure/B3021063.png)
Ethyl 4-benzamidobenzoate
Overview
Description
Synthesis Analysis
The synthesis of ethyl 4-benzamidobenzoate and related compounds involves various reactions with ethyl cyanoacetate, ethyl 2-thiophenecarboxylate, ethyl 4-hydroxybenzoate, and ethyl bromopyruvate as starting materials. For instance, the reaction of 2-aminobenzimidazole with ethyl cyanoacetate leads to the efficient synthesis of 4-amino-1H-benzo[4,5]imidazo[1,2-a]pyrimidin-2-one in excellent yield . Similarly, ethyl 2-thiophenecarboxylate reacts with hydrazine hydrate and 4-formylbenzoic acid to form a compound with a 3-D network through intermolecular hydrogen bonding . Ethyl 4-hydroxybenzoate is used as a precursor in the synthesis of compounds such as ethyl 4-(2-chloro-4-nitrophenadoxy)benzoate and diethyl 4,4'-(3,6-dioxaoctane-1,8-diyldioxy)dibenzoate, where it reacts with 1,2-dichloro-4-nitrobenzene and 1,2-dichloroethane, respectively . Additionally, ethyl bromopyruvate is involved in the synthesis of ethyl 2-(4-methyl-(2-benzylidenehydrazinyl))thiazole-4-carboxylate .
Molecular Structure Analysis
The molecular structures of synthesized compounds are characterized using various spectroscopic techniques such as UV-vis, FT-IR, 1H NMR, and X-ray diffraction methods. The dihedral angles between benzene rings and other structural features are determined, providing insights into the molecular conformation. For example, the dihedral angle between the benzene and thiophene ring in one synthesized compound is 14.9° , while in another, the V-shaped molecule has a dihedral angle of 72.90(5)° . The crystallographic behavior of these compounds is also studied, revealing the presence of intermolecular hydrogen bonds and the stability of the compounds under certain temperatures .
Chemical Reactions Analysis
The synthesized compounds are involved in various chemical reactions, including cyclization, dehydrative condensation, and Knoevenagel condensation. The reaction conditions, such as the use of polyphosphoric acid or the presence of catalytic amounts of piperidine and trifluoroacetic acid, influence the regiospecific synthesis and the formation of the desired products . These reactions lead to the formation of N-bridged heterocycles and other complex structures with potential biological activity.
Physical and Chemical Properties Analysis
The physical and chemical properties of the synthesized compounds are investigated through experimental and theoretical methods. Quantum chemical calculations, such as density functional theory (DFT), are used to optimize molecular geometry and analyze the Mulliken charge population and Wiberg bond order. The theoretical calculations are compared with experimental data, confirming the presence of intermolecular hydrogen bonds and identifying active centers in the molecules . The absorption ability of the compounds is examined under varying pH and solvent conditions, and their emission properties are characterized, indicating potential applications in dyeing and fluorescence .
Scientific Research Applications
Applications in Scientific Research
Methemoglobinemia Research : Benzocaine has been reported to cause methemoglobinemia, a condition where hemoglobin cannot bind and deliver oxygen normally. This was observed in various patient populations, including healthy research participants, highlighting the need for awareness and informed consent when using benzocaine in medical procedures (Kuschner et al., 2000).
Synthesis and Industrial Applications : A study focused on the continuous-flow synthesis of benzocaine, optimizing productivity and adding technological relevance to the pharmaceutical industry, highlighting its widespread application as an anesthetic (França et al., 2020).
Anticancer Research : Novel hydrazide-hydrazones derived from ethyl paraben (a related compound) were synthesized and evaluated for their anticancer activity. This research utilized ethyl paraben as a starting material for developing potential anticancer agents (Han et al., 2020).
Dermal Absorption and Hydrolysis Studies : Parabens, including ethyl paraben, were studied for their dermal absorption and hydrolysis, providing insights into their disposition after exposure and potential localized toxicity (Jewell et al., 2007).
Antituberculosis Activity : Ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates were synthesized and evaluated for their antituberculosis activity and cytotoxicity, showing potential as Mycobacterium tuberculosis inhibitors (Jeankumar et al., 2013).
Anti-Gastric Cancer Activity : A heterocyclic compound based on ethyl 4-benzamidobenzoate was synthesized and tested for its anti-cancer activity against human gastric cancer cell lines, suggesting potential therapeutic applications (Liu et al., 2019).
Synthesis of Novel Compounds : Research has focused on the synthesis of new compounds such as ethyl 2-methyl-4-(pyridin-2-yl)-4H-benzo[4,5]thiazolo[3,2-a]pyrimidine-3-carboxylate derivatives, demonstrating the versatility of benzocaine-related structures in the creation of new molecules (Bhoi et al., 2016).
Environmental and Toxicological Studies : The environmental behavior of benzocaine and its transformation products were studied, including its photocatalytic profile. This research contributes to understanding the environmental impact and fate of such compounds (Li et al., 2017).
Safety And Hazards
properties
IUPAC Name |
ethyl 4-benzamidobenzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO3/c1-2-20-16(19)13-8-10-14(11-9-13)17-15(18)12-6-4-3-5-7-12/h3-11H,2H2,1H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFPYCMXNXPPZRV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10223788 | |
Record name | Benzoic acid, p-benzamido-, ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10223788 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-benzamidobenzoate | |
CAS RN |
736-40-3 | |
Record name | Ethyl 4-(benzoylamino)benzoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=736-40-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 4-(benzoylamino)benzoate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000736403 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4'-Carbethoxybenzanilide | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=408046 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzoic acid, p-benzamido-, ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10223788 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ETHYL 4-BENZAMIDOBENZOATE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | ETHYL 4-(BENZOYLAMINO)BENZOATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/V4SGQ38AJ1 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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